Trimethoxy(thiophen-2-yl)silane
Overview
Description
Trimethoxy(thiophen-2-yl)silane is a useful research compound. Its molecular formula is C7H12O3SSi and its molecular weight is 204.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Patterned Surface Modifications
Trimethoxy(thiophen-2-yl)silane has been utilized in the synthesis of various photosensitive and functionalized trialkoxysilanes. For instance, the bifunctional molecule trimethoxy[4-(thiocyanatomethyl)phenyl]silane (Si−SCN) has been synthesized, bearing both a photoreactive unit and an anchoring unit. This molecule undergoes isomerization reactions upon UV irradiation, and its photochemistry proceeds effectively even in thin layers, as demonstrated in surface modification studies on oxidized silicon surfaces (Lex et al., 2008).
Organosilane Synthesis and Stability
Research has focused on synthesizing and characterizing new organosilanes based on N-methylpyrrole. Compounds such as trimethoxy(N-methylpyrrol-2-yl)silane have been synthesized and found to be thermally stable in solid state, not decomposing prior to evaporation. These silanes demonstrate stability at ambient conditions for extended periods, highlighting their potential for various applications (Fritzsche et al., 2014).
Photopatternable Monolayers and Surface Engineering
This compound derivatives have been used for the covalent assembly of siloxane-based photopatternable monolayers. These applications are vital in creating reactive hydroxyl-terminated monolayers through UV exposure, enabling subsequent detailed studies of surface chemistry and structure (Zubkov et al., 2005).
Biochip Applications
In the realm of biochip applications, trimethoxy silanes with an unprotected hydroxylamine group have been synthesized and grafted on oxidized silicon wafer surfaces. These surfaces have shown efficacy in the covalent immobilization of peptides, showcasing the utility of this compound in biochip technology (Martin et al., 2005).
properties
IUPAC Name |
trimethoxy(thiophen-2-yl)silane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3SSi/c1-8-12(9-2,10-3)7-5-4-6-11-7/h4-6H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNSWQNGOEHAVGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CO[Si](C1=CC=CS1)(OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3SSi |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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